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Compound of Interest

2-Methoxy-5-
Compound Name:

(trifluoromethoxy)aniline

Cat. No.: B1344238

An In-depth Technical Guide to the Safety and Handling of 2-Methoxy-5-
(trifluoromethoxy)aniline

This guide provides comprehensive safety and handling information for 2-Methoxy-5-
(trifluoromethoxy)aniline, tailored for researchers, scientists, and professionals in drug
development. It covers physicochemical properties, detailed safety protocols, emergency
procedures, and relevant experimental methodologies.

Compound Identification and Properties

2-Methoxy-5-(trifluoromethoxy)aniline is an aniline derivative whose structural features—a
methoxy group and a trifluoromethoxy group—influence its chemical reactivity and biological
activity.

Table 1: Physicochemical Data for 2-Methoxy-5-(trifluoromethoxy)aniline
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Property Value Source
CAS Number 186590-20-9 [1]
Molecular Formula C8HBF3NO2 [1]
Molecular Weight 207.15 g/mol [1]
Appearance No data available

Flash Point No information available [1]
Autoignition Temperature No information available [1]

Safety and Hazard Assessment

This compound is classified as hazardous. The following data is summarized from safety data
sheets and should be consulted before handling.

Table 2: GHS Hazard Classification

Hazard Class Category
Acute oral toxicity Category 4
Acute dermal toxicity Category 3
Acute Inhalation Toxicity - Vapors Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity - (repeated
Category 2
exposure)

Source:[1]

Table 3: Hazard Statements (H-Codes)
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Code Statement
H302 Harmful if swallowed
H311 Toxic in contact with skin
H315 Causes skin irritation
H319 Causes serious eye irritation
H332 Harmful if inhaled
May cause damage to organs through
H373 pro)I/onged or repegated ex?oosure :
Source:[1]

Table 4: Precautionary Statements (P-Codes)

Code Statement
P280 Wear protective gloves/protective clothing/eye
protection/face protection
IF ON SKIN: Wash with plenty of soap and
P302+P352
water
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing
312 Call a POISON CENTER or doctor/physician if
you feel unwell
Source:[1]

Safe Handling and Storage

Proper handling and storage are critical to minimize risk.
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Personal Protective Equipment (PPE) and Engineering
Controls

o Engineering Controls: Use only under a chemical fume hood. Ensure that eyewash stations
and safety showers are close to the workstation location.[1]

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

» Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure.[1]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1]
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Exposure Event
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Wash with plenty of water
for at least 15 mins

Rinse with water
for at least 15 mins
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Move to fresh air

Do NOT induce vomiting

Seek Immediate
Medical Attention
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Reaction Setup

4-methoxy-3-nitrobenzotrifluoride
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Workup &qurification

Filter through Celite

:

Concentrate filtrate
(reduced pressure)

:

Dry under vacuum

Final Product:

2-Methoxy-5-(trifluoromethyl)aniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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